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Compound of Interest

Compound Name: Methyl 6-chloro-5-methylpicolinate

Cat. No.: B182450 Get Quote

Essential Safety and Handling Guide for Methyl
6-chloro-5-methylpicolinate
For Immediate Implementation: This document provides critical safety, handling, and disposal

protocols for Methyl 6-chloro-5-methylpicolinate (CAS No. 178421-22-2). All researchers,

scientists, and drug development professionals must strictly adhere to these procedures to

ensure a safe laboratory environment and minimize exposure risks.

While a specific Safety Data Sheet (SDS) for Methyl 6-chloro-5-methylpicolinate is not

readily available, data from structurally analogous compounds, such as Methyl 6-

chloropicolinate and other chlorinated pyridine derivatives, indicate that this compound should

be handled as potentially hazardous.[1][2] It is presumed to be harmful if swallowed, a skin and

eye irritant, and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
A robust personal protective equipment plan is the primary defense against chemical exposure.

The following table outlines the mandatory PPE for handling Methyl 6-chloro-5-
methylpicolinate, based on best practices for similar chemical compounds.[3][4]
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Goggles & Face Shield

Tight-sealing chemical safety

goggles are mandatory. A face

shield must be worn over

goggles when there is a risk of

splashing.[4]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves

provide adequate short-term

protection for incidental

contact.[4][5] For prolonged or

direct contact, consider more

robust gloves like neoprene or

butyl rubber and consult the

manufacturer's chemical

resistance guide. Always

inspect gloves for damage

before use and change them

immediately upon

contamination.[4]

Body Protection
Flame-Retardant Laboratory

Coat

A flame-retardant lab coat

must be worn and kept fully

buttoned to maximize skin

coverage.[4] For tasks with a

higher risk of splashes, a

chemical-resistant apron is

recommended over the lab

coat.[4]

Respiratory Protection NIOSH-Approved Respirator All handling of solid

compounds should occur

within a certified chemical

fume hood to minimize

inhalation exposure.[6] If

engineering controls are not

feasible or if there is a risk of
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generating dust or aerosols, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates is required.[6][7]

Foot Protection Closed-Toe Shoes

Shoes that completely cover

the foot are required in the

laboratory. Perforated shoes,

sandals, and open-toed

footwear are strictly prohibited.

[3]

Operational Plan: Step-by-Step Handling Protocol
Adherence to the following protocol is mandatory for all personnel handling Methyl 6-chloro-5-
methylpicolinate.

1. Preparation:

Ensure a certified chemical fume hood is operational.[8]

Verify that a safety shower and eyewash station are accessible and have been recently

tested.[6]

Assemble all necessary laboratory equipment (e.g., spatulas, glassware, weighing paper)

and reagents.[4]

Establish a designated area for the handling of the chemical to prevent cross-contamination.

[8]

Put on all required personal protective equipment as detailed in the table above.[4]

2. Handling:

Conduct all weighing and transferring of the solid compound within the chemical fume hood

to control exposure.[6]
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Use techniques that minimize dust generation.

Avoid direct contact with skin, eyes, and clothing.[4] Do not inhale dust or vapors.[4]

Keep containers tightly closed when not in use.[4][9]

Store the compound in a cool, dry, and well-ventilated area away from incompatible

materials.[4][9]

3. Post-Handling:

After handling, thoroughly wash hands and any exposed skin with soap and water.[3][6]

Decontaminate the work surface and any equipment used.[3][6]

Remove and properly dispose of contaminated gloves and other disposable PPE.[6]

Disposal Plan
Proper disposal of Methyl 6-chloro-5-methylpicolinate and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: As a halogenated organic compound, any unused or waste Methyl 6-chloro-5-
methylpicolinate must be collected in a clearly labeled, sealed, and appropriate hazardous

waste container designated for halogenated organic waste.[10][11]

Contaminated Materials: All materials that have come into contact with the chemical, such as

gloves, weighing paper, pipette tips, and absorbent materials, are considered hazardous

waste.[4] These items must be disposed of in the designated hazardous waste container for

halogenated organic solids.[10][11]

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste"

and the chemical name.[9][12] Ensure all constituents and their approximate percentages

are listed.[12]

Disposal Procedure:
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Do not dispose of this chemical down the drain.[8]

Keep halogenated and non-halogenated waste streams separate to reduce disposal costs

and complexity.[9][10]

Store waste containers in a designated satellite accumulation area, ensuring they are closed

except when adding waste.[10]

Dispose of the hazardous waste through your institution's designated hazardous waste

management program, following all local, state, and federal regulations.
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1. Preparation

2. Handling (in Fume Hood)

3. Cleanup & Decontamination

4. Waste Disposal
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Caption: Workflow for the safe handling of Methyl 6-chloro-5-methylpicolinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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